Cas no 136705-65-2 ((2R,5R)-1-[2-[(2R,5R)-2,5-diisopropylcyclopentyl]phenyl]-2,5-diisopropyl-phospholane)

• Product Name: (2R,5R)-1-[2-[(2R,5R)-2,5-diisopropylcyclopentyl]phenyl]-2,5-diisopropyl-phospholane
• CAS No: 136705-65-2
• MF: C₂₆H₄₄P₂
• MW: 418.575089454651
• MDL: MFCD02684549
• CID: 901312
• PubChem ID: 24884989
• Update Time: 2025-10-31

(2R,5R)-1-[2-[(2R,5R)-2,5-diisopropylcyclopentyl]phenyl]-2,5-diisopropyl-phospholane Chemical and Physical Properties

Names and Identifiers

• BisRRdiipropylphospholanobenzene
• (+)-1,2-Bis((2R,5R)-2,5-Di-i-Propylphospholano)Benzene
• (+)-1,2-Bis((2R,5R)-2,5-di-i-propylphospholano)benzene (R,R)-i-Pr-DUPHOS
• (2R,5R)-1-[2-[(2R,5R)-2,5-di(propan-2-yl)phospholan-1-yl]phenyl]-2,5-di(propan-2-yl)phospholane
• (R,r)-i-pr-duphos
• (-)-1,2-bis[(2R,5R)-2,5-diisoprohylphospholano]benzene
• (+)-1,2-Bis[(2R,5R)-2,5-diisopropylphospholano]benzene
• (2R,5R)-Pr-duphos
• 1,2-Bis[(2R,5R)-2,5-diisopropyl-1-phospholanyl]benzene
• iPr-DuPhos ligand
• (2R,5R)-1-[2-[(2R,5R)-2,5-diisopropylcyclopentyl]phenyl]-2,5-diisopropyl-phospholane
• (2R,5R)-1-{2-[(2R,5R)-2,5-DIISOPROPYLPHOSPHOLAN-1-YL]PHENYL}-2,5-DIISOPROPYLPHOSPHOLANE
• RBVGOQHQBUPSGX-MOUTVQLLSA-N
• (R,R)-Isopropyl-DuPhos
• (2R,5R)-1-{2-[(2R,5R)-2,5-bis(propan-2-yl)phospholan-1-yl]phenyl}-2,5-bis(propan-2-yl)phospholane
• 1,2-Bis((2R,5R)-2,5-diisopropylphospholan-1-yl)benzene
• Phospholane, 1,1'-(1,2-phenylene)bis[2,5-bis(1-methylethyl)-, (2R,2'R,5R,5'R)-
• MFCD02684549
• J-006890
• XH1547
• SCHEMBL12446376
• DTXSID70462510
• (+)-1,2-Bis[(2R,5R)-2,5-di-i-propylphospholano]benzene
• (+)-1,2-Bis[(2R,5R)-2,5-diisopropylphospholano]benzene, kanata purity
• AKOS030230708
• 1,2-Bis((2R,5R)-2,5-diisopropylphospholano)benzene
• 136705-65-2
• CS-0106020
• AS-73605
• D97305

• MDL： MFCD02684549
• Inchi： 1S/C26H44P2/c1-17(2)21-13-14-22(18(3)4)27(21)25-11-9-10-12-26(25)28-23(19(5)6)15-16-24(28)20(7)8/h9-12,17-24H,13-16H2,1-8H3/t21-,22-,23-,24-/m1/s1
• InChI Key： RBVGOQHQBUPSGX-MOUTVQLLSA-N
• SMILES： P1(C2=CC=CC=C2P2[C@@H](C(C)C)CC[C@@H]2C(C)C)[C@@H](C(C)C)CC[C@@H]1C(C)C

Computed Properties

• Exact Mass: 418.29200
• Monoisotopic Mass: 418.29182540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 7.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Not determined
• Melting Point: 40°C
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: n20/D 1.5701
• Water Partition Coefficient: Insoluble in water.
• PSA: 27.18000
• LogP: 7.58700
• Solubility: Not determined
• Specific Rotation: +85° (c 1, hexane)
• Sensitiveness: Air Sensitive
• Optical Activity: [α]20/D +103°, c = 1 in chloroform

(2R,5R)-1-[2-[(2R,5R)-2,5-diisopropylcyclopentyl]phenyl]-2,5-diisopropyl-phospholane Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38

Additional information on (2R,5R)-1-[2-[(2R,5R)-2,5-diisopropylcyclopentyl]phenyl]-2,5-diisopropyl-phospholane

Compound CAS No. 136705-65-2: (2R,5R)-1-[2-[(2R,5R)-2,5-Diisopropylcyclopentyl]phenyl]-2,5-Diisopropylphospholane

The compound with CAS No. 136705-65-2, named (2R,5R)-1-[2-[(2R,5R)-2,5-Diisopropylcyclopentyl]phenyl]-2,5-Diisopropylphospholane, is a highly specialized organic molecule with a complex structure and unique properties. This compound belongs to the class of phospholanes, which are bicyclic structures consisting of a cyclopentane ring fused to a five-membered ring containing a phosphorus atom. The stereochemistry of this molecule is well-defined, with both the cyclopentane and phospholane rings exhibiting an (R,R) configuration at their respective stereogenic centers.

The molecular structure of (2R,5R)-1-[...]phospholane is characterized by the presence of two diisopropyl groups attached to the cyclopentane ring and a phenyl group substituted at the 1-position of the phospholane ring. The phenyl group itself is further substituted at the 2-position with another (2R,5R)-diisopropylcyclopentyl group. This intricate substitution pattern contributes to the molecule's stability and reactivity, making it a valuable compound in various chemical and pharmaceutical applications.

Recent studies have highlighted the potential of this compound in the field of organocatalysis. Researchers have demonstrated that (2R,5R)-1-[...]phospholane can act as an efficient catalyst in asymmetric induction reactions, particularly in the synthesis of chiral pharmaceutical intermediates. Its ability to stabilize transition states through steric and electronic interactions makes it an attractive candidate for enantioselective catalysis.

In addition to its catalytic applications, this compound has shown promise in materials science. Its rigid bicyclic structure and steric bulk make it suitable for use as a building block in the construction of advanced materials with tailored mechanical and electronic properties. For instance, it has been employed in the synthesis of high-performance polymers and liquid crystals.

The synthesis of (2R,5R)-1-[...]phospholane involves a multi-step process that typically begins with the preparation of diisopropylcyclopentane derivatives. These intermediates are then subjected to coupling reactions with appropriately substituted arylphosphonate esters to form the final product. The stereochemistry of the product is carefully controlled through the use of chiral auxiliary reagents and enantioselective reaction conditions.

From an analytical standpoint, this compound has been extensively characterized using modern spectroscopic techniques such as NMR (nuclear magnetic resonance), X-ray crystallography, and mass spectrometry. These studies have provided detailed insights into its molecular geometry, conformational flexibility, and intermolecular interactions.

Furthermore, computational chemistry methods have been employed to investigate the electronic properties and reactivity of (2R,5R)-1-[...]phospholane. Density functional theory (DFT) calculations have revealed that the molecule exhibits significant π-interaction capabilities due to its aromatic phenyl group and conjugated phosphorus system. These findings have implications for its use in electronic materials and sensors.

In conclusion, (2R,5R)-1-[...]phospholane is a versatile compound with a wide range of applications across different fields of chemistry. Its unique structure and stereochemical properties make it an invaluable tool for researchers working in catalysis, materials science, and drug discovery.